(5-(((Tetrahydro-2h-thiopyran-3-yl)amino)methyl)furan-2-yl)methanol

• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol
• SMILES: C1CC(CSC1)NCC2=CC=C(O2)CO
• InChI: InChI=1S/C11H17NO2S/c13-7-11-4-3-10(14-11)6-12-9-2-1-5-15-8-9/h3-4,9,12-13H,1-2,5-8H2
• InChIKey: OCCLUXVZGSTFPH-UHFFFAOYSA-N

Why This Thiopyran-Furan Amino Alcohol Demands Careful Procurement

The compound [5-[(thian-3-ylamino)methyl]furan-2-yl]methanol (CAS 1394771-07-3) is a heterocyclic amino alcohol featuring a furan core substituted with a hydroxymethyl group and a tetrahydrothiopyran (thiane) moiety linked via an aminomethyl bridge [1]. With a molecular formula of C₁₁H₁₇NO₂S and a molecular weight of 227.32 g/mol, it occupies a distinct chemical space at the intersection of oxygen/sulfur heterocycles and amino alcohols. The presence of the saturated sulfur-containing heterocycle (tetrahydro-2H-thiopyran) differentiates it from the more common tetrahydrofuran and tetrahydropyran analogs, potentially introducing unique physicochemical and electronic properties relevant to medicinal chemistry and synthetic applications.

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Distinct tetrahydrothiopyran–furan scaffold diverges from common oxygen-heterocycle analogs

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Aminomethyl bridge and hydroxymethyl group enable dual hydrogen-bond capacity for derivatization

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Synthetic intermediate suited for introducing sulfur-containing heterocyclic architecture

• [1] PubChem (NCBI). Compound Summary: [5-[(thian-3-ylamino)methyl]furan-2-yl]methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/. View Source

Why Generic Amino-Furan Substitutes Fail to Match Thiopyran Properties

Generic substitution of [5-[(thian-3-ylamino)methyl]furan-2-yl]methanol with common furan building blocks like 5-(aminomethyl)furan-2-methanol (CAS 88910-22-9) or 5-[(dimethylamino)methyl]furan-2-methanol (CAS 66357-01-3) overlooks the critical role of the tetrahydrothiopyran ring. This saturated sulfur heterocycle imparts a LogP of 1.76 and a topological polar surface area (TPSA) of 45.4 Ų , values that diverge significantly from simpler amino-furan analogs. The sulfur atom introduces unique potential for hydrogen bonding, metal coordination, and metabolic stability that cannot be replicated by oxygen-containing or acyclic amine analogs. Consequently, replacing the compound with a cheaper surrogate may compromise downstream synthesis and biological outcomes.

Target compound

Common furan-amine substitute

Lipophilicity gap

Thiopyran ring drives LogP to ~1.8, while simpler amino-furans remain below 0.5; permeability and absorption profiles may shift significantly.

Sulfur-specific interactions

The thioether sulfur enables metal coordination and hydrogen-bond patterns that oxygen analogs cannot replicate, potentially altering downstream reactivity and biological outcomes.

Key Differentiators: Lipophilicity, TPSA, Purity, and Stability

Enhanced Lipophilicity Over Simple Amino-Furan Analogs

The target compound exhibits a calculated LogP of 1.7571, as reported in vendor computational chemistry data . While direct experimental LogP data for the closest amino-furan analog (5-(aminomethyl)furan-2-methanol, CAS 88910-22-9) is not available from the current search, the addition of the saturated thiopyran ring is expected to increase lipophilicity compared to that polar analog. This difference in lipophilicity is critical for membrane permeability and blood-brain barrier penetration in drug discovery programs.

Lipophilicity

Class-level inference

LogP 1.76 vs. <0.5 (estimated)
Δ > 1.2

Reported lipophilicity may support membrane permeability studies.

In silico prediction; experimental LogP for comparator not available.

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.7571
Comparator Or Baseline	5-(aminomethyl)furan-2-methanol (CAS 88910-22-9); experimental LogP not found, but estimated LogP of the free amine is likely < 0.5 based on fragment-based calculations.
Quantified Difference	ΔLogP > 1.2 (estimated, based on class-level inference from thiopyran vs. amine contribution)
Conditions	In silico prediction; vendor-provided data.

Why This Matters

Higher LogP correlates with improved passive membrane permeability, which is a key selection criterion when choosing a synthetic intermediate for CNS-targeted drug candidates.

Lower Topological Polar Surface Area vs. Oxygen Heterocycles

The target compound has a TPSA of 45.4 Ų . This value places it within the favorable range for oral bioavailability (typically < 140 Ų, optimally < 90 Ų). The presence of the sulfur atom contributes to a lower TPSA compared to an analogous tetrahydropyran (oxygen) derivative, which would have a higher TPSA due to stronger oxygen hydrogen bond acceptor capacity.

Polar surface area

Class-level inference

TPSA 45.4 Ų vs. ~48–50 Ų
(oxygen analog)

Lower TPSA may correlate with improved passive permeability.

Based on sulfur vs. oxygen contribution; experimental validation needed.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	45.4 Ų
Comparator Or Baseline	Hypothetical oxygen analog (tetrahydro-2H-pyran-3-yl derivative): estimated TPSA ~48–50 Ų based on oxygen vs. sulfur contribution (class-level inference).
Quantified Difference	ΔTPSA ≈ 3–5 Ų (sulfur vs. oxygen substitution)
Conditions	In silico calculation; vendor data for target compound.

Why This Matters

A lower TPSA correlates with improved passive membrane permeability; sulfur-containing heterocycles can offer a permeability advantage over their oxygen analogs.

High Purity Reduces Downstream Purification Costs

The target compound is supplied at a purity of 98% . In contrast, many commercially available furan-amine derivatives (e.g., 5-(aminomethyl)furan-2-methanol) are often offered at 95% or lower purity. Higher purity reduces the need for additional purification steps and improves reproducibility in multi-step syntheses.

Purity

Specification review

98% (target) vs. 95–97% typical

Higher purity may reduce side reactions and downstream purification costs.

Vendor specification; batch-to-batch variability expected.

Evidence Dimension	Purity (HPLC, as reported on Certificate of Analysis)
Target Compound Data	98%
Comparator Or Baseline	Typical commercial purity for 5-(aminomethyl)furan-2-methanol (CAS 88910-22-9) is 95–97% (vendor general listings).
Quantified Difference	+1–3% absolute purity advantage
Conditions	Vendor specification; actual batch purity may vary.

Why This Matters

Higher purity directly correlates with fewer side reactions, higher yields in subsequent steps, and lower costs for purification, making the compound a more cost-effective procurement choice for multi-step synthesis.

Cold Storage Requirement Reflects Labile Functional Groups

The supplier mandates storage at 2–8°C in a sealed, dry environment . This cold-chain requirement suggests that the compound contains functional groups prone to degradation (e.g., the furan ring or the secondary amine) that are stabilized under refrigeration. In contrast, many simple furfuryl alcohols are stable at room temperature.

Storage stability

Vendor specification

Requires 2–8°C sealed dry; simple furans stable at ambient.

Cold-chain requirement indicates labile functional groups needing controlled storage.

Long-term stability studies not available.

Evidence Dimension	Storage temperature requirement
Target Compound Data	2–8°C, sealed dry
Comparator Or Baseline	Furfuryl alcohol and 5-(aminomethyl)furan-2-methanol are typically stored at room temperature.
Quantified Difference	Refrigeration required vs. ambient storage
Conditions	Vendor specification; long-term stability studies not available.

Why This Matters

The cold storage requirement signals that the compound's structural integrity (and hence its synthetic utility) is preserved only under controlled conditions, which is a critical procurement and logistics consideration.

High-Impact Applications for the Thiopyran-Furan Scaffold

CNS Drug Discovery Requiring Enhanced Passive Permeability

With a LogP of 1.76 and a TPSA of 45.4 Ų, this compound is well-suited for lead optimization in central nervous system (CNS) drug discovery, where balanced lipophilicity and low polar surface area are critical for crossing the blood-brain barrier . Its use as a synthetic intermediate or a fragment for library synthesis can introduce the thiopyran moiety, which may enhance membrane permeability relative to oxygen heterocycle derivatives.

Synthesis of DPP-IV Inhibitor Analogs

The tetrahydrothiopyran scaffold is present in several patents covering dipeptidyl peptidase-IV (DPP-4) inhibitors [1]. The target compound can serve as a key intermediate for generating novel DPP-IV inhibitor candidates with potentially improved pharmacokinetic profiles due to the sulfur atom's unique interactions.

Fragment-Based Drug Discovery Library Building Block

The compound's relatively low molecular weight (227.32 Da), four rotatable bonds, and balanced hydrogen bond donor/acceptor count (2 donors, 4 acceptors) make it an attractive fragment for FBDD screening libraries . Its sulfur-containing heterocycle offers distinct chemical diversity compared to typical oxygen/nitrogen-containing fragments.

Coordination Chemistry and Catalysis Research

The thioether sulfur in the tetrahydrothiopyran ring acts as a soft donor ligand for transition metals such as palladium, platinum, and gold [2]. This compound can be used to prepare chiral ligands or metal complexes for catalytic applications, where the sulfur coordination mode differs from that of oxygen analogs and may lead to distinct catalytic activity.

Application

Selection Property

Validation Focus

CNS lead optimization

Balanced LogP and low TPSA profile

Passive permeability assays (e.g., PAMPA, Caco-2)

DPP-IV inhibitor analog synthesis

Tetrahydrothiopyran scaffold from patent literature

DPP-IV enzyme inhibition screening

Fragment-based library building block

Low MW, rotatable bonds, HBD/HBA count

Fragment screening against diverse targets

Coordination chemistry and catalysis

Thioether sulfur as soft donor ligand

Metal complexation and catalytic activity assays

• [1] US Patent US8853212B2. Substituted aminotetrahydrothiopyrans and derivatives thereof as dipeptidyl peptidase-IV inhibitors for the treatment of diabetes. View Source
• [2] Deepthi A, et al. Update on thiopyran-fused heterocycle synthesis (2013-2024). Org Biomol Chem. 2024. View Source